Cas no 2380-86-1 (1H-indol-6-ol)

• Product Name: 1H-indol-6-ol
• CAS No: 2380-86-1
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD00152101
• CID: 42854
• PubChem ID: 524508
• Update Time: 2025-04-18

1H-indol-6-ol Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxyindole
• 6-Indolol
• 1H-Indol-6-ol
• 6-Hydroyindole
• 6-hydroxy-1h-indole
• 6-hydroxy-indole
• 6-monohydroxyindole
• indol-6-ol
• indolol
• 6-hydroxy indole
• XAWPKHNOFIWWNZ-UHFFFAOYSA-N
• 3I03JZ599T
• 6hydroxyindole
• 1H-indole-6-ol
• PubChem7261
• IMEXINE OBA
• KSC203Q0D
• Jsp004766
• HT738
• BCP26511
• SBB085833
• CH0065
• AKO
• 1ST001264
• 2380-86-1
• BDBM50559085
• AB04037
• HY-W002438
• BP-10186
• MFCD00152101
• DTXSID20178497
• A4967
• F60
• PS-5925
• PD144383
• H-6060
• s3315
• Z1203162244
• SY003879
• EC 417-020-4
• Indol-6-ol (6CI,7CI,8CI)
• DTXCID50100988
• SCHEMBL34240
• EN300-114845
• Q27257236
• CS-W002438
• UNII-3I03JZ599T
• 6-HYDROXYINDOLE [INCI]
• AKOS005257328
• 6-Hydroxyindole, >=99.0% (GC)
• CHEMBL2413822
• NS00002735
• DB-007165
• AC-3115
• 417-020-4
• FH03467
• MSK001264
• 1H-indol-6-ol

• MDL： MFCD00152101
• Inchi： 1S/C8H7NO/c10-7-2-1-6-3-4-9-8(6)5-7/h1-5,9-10H
• InChI Key： XAWPKHNOFIWWNZ-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 133.05300
• Monoisotopic Mass: 133.052763847 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• Molecular Weight: 133.15
• XLogP3: 2.3
• Topological Polar Surface Area: 36

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3270
• Melting Point: 125-128 °C
• Boiling Point: 343.2 °C at 760 mmHg
• Flash Point: 161.4℃
• Refractive Index: 1.694
• PSA: 36.02000
• LogP: 1.87350
• Solubility: Slightly soluble in water, soluble in alcohol

1H-indol-6-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H317,H318,H411
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 22-41-43-51/53
• Safety Instruction： S37/39-S26-S61-S24-S2
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store long-term at 2-8°C
• Safety Term：S2;S24;S26;S37/39;S61
• Risk Phrases：R22; R41; R43; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles